Cas no 1805268-72-7 (6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine
• CAS No: 1805268-72-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4872653
• Update Time: 2025-07-27

6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-2-4(8)11-5(7(9)10)6(3)12(13)14/h2,7H,1H3
• InChI Key： XYBFMBHAVSYHIA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine

Research Briefing on 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine (CAS: 1805268-72-7)

6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine (CAS: 1805268-72-7) is a nitropyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound, characterized by its unique structural features including a chloro, difluoromethyl, and nitro substituents, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel antimicrobial, anticancer, and anti-inflammatory agents, highlighting its importance in modern pharmaceutical research.

Recent research has focused on the synthetic pathways and optimization strategies for 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The study also emphasized the compound's stability under various conditions, making it suitable for further functionalization. Additionally, computational studies have predicted favorable binding affinities of this compound with several disease-related targets, including kinases and G-protein-coupled receptors (GPCRs), suggesting its potential as a scaffold for drug design.

In the context of biological activity, preliminary in vitro assays have revealed promising results. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine exhibited potent inhibitory effects against Mycobacterium tuberculosis, with IC50 values in the low micromolar range. Another study highlighted its role in modulating inflammatory pathways, specifically by inhibiting the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. These findings underscore the compound's potential as a lead structure for developing new therapeutic agents.

Despite these advancements, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine derivatives. Recent toxicological assessments have indicated the need for structural modifications to reduce off-target effects and improve metabolic stability. Future research directions may include the exploration of prodrug strategies and the incorporation of this scaffold into hybrid molecules to enhance efficacy and safety.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-methyl-3-nitropyridine (CAS: 1805268-72-7) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its synthesis, biological activity, and optimization will be crucial for unlocking its full potential in addressing unmet medical needs. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant therapies.